Cas no 37719-03-2 (2,2-Dimethyl-3-oxopentanenitrile)
2,2-Dimethyl-3-oxopentanenitrile is a versatile nitrile compound characterized by its ketone and nitrile functional groups, making it valuable in organic synthesis and pharmaceutical applications. Its branched alkyl structure enhances steric stability, while the reactive carbonyl and cyano groups facilitate further derivatization, such as condensation or nucleophilic addition reactions. This compound is particularly useful as an intermediate in the synthesis of heterocycles, fine chemicals, and active pharmaceutical ingredients (APIs). Its well-defined molecular structure ensures consistent reactivity, aiding in precision-driven synthetic routes. Suitable for controlled laboratory use, it requires proper handling due to its potential reactivity under specific conditions.
37719-03-2 structure
Product name:2,2-Dimethyl-3-oxopentanenitrile
2,2-Dimethyl-3-oxopentanenitrile Chemical and Physical Properties
Names and Identifiers
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- SCHEMBL3645353
- DTXSID501302462
- 37719-03-2
- 2,2-Dimethyl-3-oxopentanenitrile
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- Inchi： InChI=1S/C7H11NO/c1-4-6(9)7(2,3)5-8/h4H2,1-3H3
- InChI Key： AKABYWUBFCUROU-UHFFFAOYSA-N
- SMILES： CCC(=O)C(C)(C)C#N
Computed Properties
- Exact Mass: 125.084063974Da
- Monoisotopic Mass: 125.084063974Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 40.9Ų
2,2-Dimethyl-3-oxopentanenitrile Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM193109-1g |
2,2-dimethyl-3-oxopentanenitrile |
37719-03-2 | 95% | 1g |
$805 | 2024-07-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1734795-1g |
2,2-Dimethyl-3-oxopentanenitrile |
37719-03-2 | 98% | 1g |
￥7129.00 | 2024-05-16 |
2,2-Dimethyl-3-oxopentanenitrile Related Literature
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Xiaofeng Xie,Jianqiang Luo,Jing Sun New J. Chem., 2017,41, 7938-7946
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Irina Geibel,Marc Schmidtmann,Jens Christoffers Org. Biomol. Chem., 2017,15, 7824-7829
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Aiping Zhang,Pingang He,Yuzhi Fang Analyst, 2003,128, 260-264
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Mingzhu Yang Chem. Soc. Rev., 2019,48, 850-884
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C. Beato,M. S. Fernández,S. Fermani,M. Reggi,A. Neira-Carrillo,A. Rao,G. Falini,J. L. Arias CrystEngComm, 2015,17, 5953-5961
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